Cas no 1823721-19-2 (Methyl 4-amino-4-(3,4-dihydroxyphenyl)butanoate)

• Product Name: Methyl 4-amino-4-(3,4-dihydroxyphenyl)butanoate
• CAS No: 1823721-19-2
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5932899
• PubChem ID: 165667272
• Update Time: 2025-05-24

Methyl 4-amino-4-(3,4-dihydroxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1823721-19-2
• methyl 4-amino-4-(3,4-dihydroxyphenyl)butanoate
• EN300-1830960
• Methyl 4-amino-4-(3,4-dihydroxyphenyl)butanoate

• Inchi： 1S/C11H15NO4/c1-16-11(15)5-3-8(12)7-2-4-9(13)10(14)6-7/h2,4,6,8,13-14H,3,5,12H2,1H3
• InChI Key： CRRMFGAHUBZUIE-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1C=CC(=C(C=1)O)O)N)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.8Ų

Additional information on Methyl 4-amino-4-(3,4-dihydroxyphenyl)butanoate

Comprehensive Overview of Methyl 4-amino-4-(3,4-dihydroxyphenyl)butanoate (CAS No. 1823721-19-2)

Methyl 4-amino-4-(3,4-dihydroxyphenyl)butanoate (CAS No. 1823721-19-2) is a bioactive compound that has garnered significant attention in pharmaceutical and nutraceutical research. This ester derivative, characterized by its 3,4-dihydroxyphenyl moiety, exhibits potential applications in neuroprotection, antioxidant therapy, and metabolic regulation. Its unique structure combines a catechol group with an amino acid ester, making it a versatile candidate for drug development and natural product synthesis.

Recent studies highlight the growing interest in Methyl 4-amino-4-(3,4-dihydroxyphenyl)butanoate due to its structural similarity to dopamine precursors and polyphenols like levodopa and hydroxytyrosol. Researchers are exploring its role in mitigating oxidative stress, a key factor in aging and neurodegenerative diseases such as Parkinson's and Alzheimer's. The compound's ability to scavenge free radicals and modulate cellular pathways aligns with the rising demand for neuroprotective agents and anti-aging supplements.

From a synthetic perspective, CAS No. 1823721-19-2 serves as an intermediate in the production of more complex molecules. Its butanoate ester group enhances bioavailability, a critical consideration in drug formulation. This property has sparked discussions in forums and publications about optimizing oral delivery systems for poorly soluble compounds. Additionally, its amino acid backbone links it to trends in peptide-based therapeutics, a rapidly expanding market driven by advancements in precision medicine.

The compound's 3,4-dihydroxyphenyl component also ties into the booming interest in plant-derived bioactive compounds. Consumers and manufacturers alike are searching for natural alternatives to synthetic additives, particularly in cosmetics and functional foods. Methyl 4-amino-4-(3,4-dihydroxyphenyl)butanoate shares structural motifs with olive polyphenols, which are celebrated for their cardioprotective effects—a topic frequently queried in health-focused searches.

In analytical chemistry, CAS No. 1823721-19-2 presents challenges and opportunities due to its polar functional groups. Techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity and stability, reflecting broader industry demands for robust quality control methods. These aspects are particularly relevant given the increasing regulatory scrutiny on supplement safety and label accuracy.

Ongoing research is investigating the compound's potential synergies with other bioactive molecules, such as curcumin or resveratrol, to enhance therapeutic efficacy. Such combinations align with the popular search trend of "stacking nootropics" or "synergistic supplements." Furthermore, its metabolic fate—specifically, its conversion to active metabolites—is a subject of pharmacokinetic studies, addressing frequent queries about "how long supplements stay in the body."

As sustainability gains traction, the eco-friendly synthesis of Methyl 4-amino-4-(3,4-dihydroxyphenyl)butanoate using green chemistry principles has become a focal point. Researchers are exploring enzymatic catalysis and solvent-free reactions to reduce environmental impact, resonating with searches for "sustainable pharmaceuticals." This approach also caters to the clean label movement in consumer goods.

In conclusion, Methyl 4-amino-4-(3,4-dihydroxyphenyl)butanoate (CAS No. 1823721-19-2) represents a multifaceted compound with applications spanning medicine, nutrition, and materials science. Its intersection with trending topics like brain health, natural product innovation, and sustainable synthesis ensures its continued relevance in both academic and commercial spheres. Future studies may unlock further potential, particularly in personalized health solutions and biodegradable polymers.